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Compound of Interest

Compound Name: 2-Propyl-D-proline

Cat. No.: B15210176 Get Quote

Disclaimer: The following protocols are based on the chemical properties of D-proline, as

information regarding "2-Propyl-D-proline" is not readily available in scientific literature. It is

presumed that "2-Propyl-D-proline" was a typographical error. Researchers should adjust

these protocols based on the specific requirements of their experiments.

Introduction
D-proline is the D-enantiomer of the proteinogenic amino acid proline.[1] It and its derivatives

are utilized in various chemical and biological applications, including asymmetric catalysis and

as a component in the synthesis of pharmaceutical compounds.[2][3][4] Proper preparation of

D-proline solutions is critical for experimental accuracy and reproducibility. These notes provide

detailed protocols for the preparation of D-proline solutions for research purposes.

Chemical and Physical Properties
A summary of the key chemical and physical properties of D-proline is presented in the table

below. This information is essential for accurate solution preparation and storage.
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Property Value Reference

Molecular Formula C5H9NO2 [1][2][5]

Molecular Weight 115.13 g/mol [1][5]

Appearance
Colorless to pale yellow

crystalline solid or powder
[6]

Melting Point
213-215°C (with

decomposition)
[2]

Solubility in Water 1620 g/L at 20°C [2]

Solubility in other solvents
Slightly soluble in acetone,

insoluble in ethanol.
[2]

Optical Rotation +84° (c=1 in water) [2]

Sensitivity Hygroscopic [2][6]

Experimental Protocols
Preparation of a 1 M D-Proline Stock Solution
This protocol describes the preparation of a 1 M stock solution of D-proline in water.

Materials:

D-proline (solid)

Distilled or deionized water

Volumetric flask (e.g., 100 mL)

Analytical balance

Spatula and weighing paper/boat

Magnetic stirrer and stir bar

Sterile filter (0.22 µm pore size)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/D-Proline
https://www.fishersci.ca/shop/products/d-proline-99-thermo-scientific/p-7080935
https://foodb.ca/compounds/FDB023166
https://pubchem.ncbi.nlm.nih.gov/compound/D-Proline
https://foodb.ca/compounds/FDB023166
https://www.solubilityofthings.com/pyrrolidine-2-carboxylic-acid
https://www.fishersci.ca/shop/products/d-proline-99-thermo-scientific/p-7080935
https://www.fishersci.ca/shop/products/d-proline-99-thermo-scientific/p-7080935
https://www.fishersci.ca/shop/products/d-proline-99-thermo-scientific/p-7080935
https://www.fishersci.ca/shop/products/d-proline-99-thermo-scientific/p-7080935
https://www.fishersci.ca/shop/products/d-proline-99-thermo-scientific/p-7080935
https://www.solubilityofthings.com/pyrrolidine-2-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15210176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile storage bottles

Procedure:

Calculate the required mass of D-proline:

For a 1 M solution, you need 115.13 g of D-proline per liter of solvent.

To prepare 100 mL of a 1 M solution, the required mass is: 115.13 g/mol * 1 mol/L * 0.1 L =

11.513 g.

Weigh the D-proline:

Place a weighing boat on the analytical balance and tare it.

Carefully weigh out 11.513 g of D-proline.

Dissolve the D-proline:

Add approximately 70 mL of distilled water to the volumetric flask.

Transfer the weighed D-proline to the flask.

Add a magnetic stir bar and place the flask on a magnetic stirrer.

Stir until the D-proline is completely dissolved. Gentle heating may be applied to aid

dissolution, but do not boil.

Adjust the final volume:

Once dissolved, remove the stir bar and carefully add distilled water to the 100 mL mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Sterilization and Storage:

For biological applications, sterilize the solution by passing it through a 0.22 µm sterile

filter into a sterile storage bottle.
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Store the stock solution at 2-8°C. For long-term storage, aliquoting and freezing at -20°C

is recommended to avoid repeated freeze-thaw cycles.

Preparation of Working Solutions
This protocol outlines the dilution of the 1 M stock solution to prepare working solutions of

desired concentrations.

Materials:

1 M D-proline stock solution

Appropriate solvent (e.g., sterile water, buffer)

Sterile conical tubes or vials

Micropipettes

Procedure:

Use the dilution formula (C1V1 = C2V2):

C1 = Concentration of the stock solution (1 M)

V1 = Volume of the stock solution to be used

C2 = Desired concentration of the working solution

V2 = Final volume of the working solution

Example: Preparation of 10 mL of a 10 mM working solution:

(1 M) * V1 = (0.01 M) * (10 mL)

V1 = 0.1 mL or 100 µL

Dilution:

In a sterile tube, add 9.9 mL of the desired solvent.
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Add 100 µL of the 1 M D-proline stock solution.

Vortex briefly to mix.

Visualizations
Experimental Workflow for Solution Preparation
The following diagram illustrates the general workflow for preparing a sterile D-proline solution

for experimental use.
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Workflow for D-Proline Solution Preparation
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Caption: Workflow for D-Proline Solution Preparation.

Logical Relationship for Dilution Calculation
This diagram shows the relationship between the parameters used in the dilution calculation.
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Dilution Calculation Logic
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Caption: Dilution Calculation Logic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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